![molecular formula C19H16N2O4 B2662506 (2E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile CAS No. 577770-02-6](/img/structure/B2662506.png)
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Mechanisms of Bond Cleavage and Synthesis
The study of mechanisms involving the cleavage of β-O-4 bonds in lignin model compounds sheds light on the potential applications of related benzoxazole derivatives in materials science and organic synthesis. For example, research on the acidolysis of non-phenolic β-O-4-type lignin model compounds highlights the unique reactivity of such structures, which may inform the development of new materials or chemical processes T. Yokoyama, 2015.
Redox Mediators in Environmental Remediation
Benzoxazole derivatives, owing to their redox-active properties, have been explored as redox mediators in the enzymatic treatment of organic pollutants. These compounds enhance the degradation efficiency of recalcitrant pollutants in wastewater, offering a promising approach for environmental remediation Maroof Husain & Q. Husain, 2007.
Development of Benzoxazole Derivatives
The synthesis of benzoxazole derivatives has been a focus of research due to their importance in medicinal chemistry and material science. Microwave-assisted synthesis methods offer a rapid and efficient route to these compounds, highlighting their versatility in drug development and other applications M. Özil & E. Menteşe, 2020.
Amyloid Imaging in Alzheimer's Disease
Benzoxazole derivatives have been explored as amyloid imaging agents in Alzheimer's disease, contributing to the early detection and understanding of this neurodegenerative condition. Radioligands based on benzoxazole structures offer insights into amyloid deposits in the brain, aiding in the evaluation of new therapies A. Nordberg, 2007.
Antioxidant and Anti-inflammatory Agents
Benzofused thiazole derivatives, including benzoxazole-linked compounds, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These findings underscore the therapeutic potential of benzoxazole and related structures in designing new drugs for treating inflammation and oxidative stress-related diseases Dattatraya G. Raut et al., 2020.
properties
IUPAC Name |
(E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4/c1-22-16-9-12(10-17(23-2)18(16)24-3)8-13(11-20)19-21-14-6-4-5-7-15(14)25-19/h4-10H,1-3H3/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWNPNIJRYVUOOW-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=C(C#N)C2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C(\C#N)/C2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.